Cas no 2172573-53-2 (3-cyclopropyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid)

• Product Name: 3-cyclopropyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid
• CAS No: 2172573-53-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6050015
• PubChem ID: 165818487
• Update Time: 2025-05-19

3-cyclopropyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid
• 2172573-53-2
• 3-cyclopropyl-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]butanoic acid
• EN300-1561207

• Inchi： 1S/C28H34N2O5/c1-28(2,14-25(31)29-15-19(13-26(32)33)18-11-12-18)17-30-27(34)35-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,18-19,24H,11-17H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： FHPFWJUEGOVVAY-UHFFFAOYSA-N
• SMILES： OC(CC(CNC(CC(C)(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid

Introduction to 3-cyclopropyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid (CAS No. 2172573-53-2)

3-cyclopropyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid, identified by its CAS number 2172573-53-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protected amino group, and a dimethylbutanamidobutanoic acid backbone. The presence of these functional groups imparts unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The structure of this compound is meticulously designed to facilitate its role as a building block in drug synthesis. The cyclopropyl moiety contributes to steric hindrance, which can be strategically employed to modulate the binding affinity of potential drug candidates. Meanwhile, the Fmoc group serves as a protective handle for amino acid residues during peptide coupling reactions, ensuring controlled and efficient synthesis. The dimethylbutanamidobutanoic acid moiety introduces additional flexibility and reactivity, allowing for further derivatization and functionalization.

In recent years, there has been growing interest in the development of fluorene-based compounds due to their exceptional photophysical properties and biocompatibility. The incorporation of the fluorenylmethoxycarbonyl group in 3-cyclopropyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid not only enhances its synthetic utility but also opens up possibilities for applications in bioimaging and photodynamic therapy. These advancements are particularly relevant in the context of cancer research, where targeted drug delivery systems are being actively explored.

The synthetic pathways for this compound have been optimized to ensure high yield and purity, making it an attractive choice for industrial-scale production. Researchers have leveraged modern techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions to streamline the process. These methodologies align with the broader trend toward green chemistry principles, emphasizing sustainability and efficiency in chemical manufacturing.

One of the most compelling aspects of 3-cyclopropyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid is its potential as a prodrug precursor. Prodrugs are designed to enhance drug solubility, improve bioavailability, or target specific tissues within the body. By incorporating this compound into prodrug formulations, researchers can achieve more precise control over drug release and distribution, thereby improving therapeutic outcomes. This concept is particularly pertinent in the treatment of neurodegenerative diseases, where targeted delivery systems are critical for maximizing efficacy while minimizing side effects.

The pharmacological profile of derivatives derived from this compound has been extensively studied in preclinical models. Initial findings suggest that modifications to the cyclopropyl and fluorene moieties can significantly alter biological activity. For instance, certain derivatives have demonstrated potent inhibitory effects on enzymes implicated in inflammatory pathways, making them promising candidates for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. These discoveries underscore the importance of structure-activity relationship (SAR) studies in rational drug design.

Furthermore, the spectroscopic properties of 3-cyclopropyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid make it an excellent candidate for use in analytical chemistry applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) provide detailed insights into its molecular structure and purity. These analytical methods are essential for ensuring compliance with regulatory standards and for characterizing intermediates during synthetic processes.

The compound's versatility also extends to its role as a chiral building block in asymmetric synthesis. Chiral molecules are non-superimposable mirror images of each other and play a crucial role in biological systems due to their specific interactions with enzymes and receptors. By leveraging enantioselective synthetic routes, researchers can produce enantiomerically pure forms of this compound, which are indispensable for developing enantiomerically pure drugs with enhanced pharmacological profiles.

In conclusion,3-cyclopropyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid (CAS No. 2172573-53-2) represents a remarkable achievement in pharmaceutical chemistry. Its complex structure offers numerous opportunities for innovation across multiple disciplines, including medicinal chemistry, bioorganic synthesis, and materials science. As research continues to uncover new applications for this compound,its significance is poised to grow, driving advancements that could ultimately benefit patients worldwide.